Cas no 111753-03-8 (1-[2-(N-methylanilino)-4-phenyl-1,3-thiazol-5-yl]ethanone)

• Product Name: 1-[2-(N-methylanilino)-4-phenyl-1,3-thiazol-5-yl]ethanone
• CAS No: 111753-03-8
• MF: C₁₈H₁₆N₂OS
• MW: 308.397442817688
• CID: 2607257
• PubChem ID: 13814734
• Update Time: 2025-04-21

1-[2-(N-methylanilino)-4-phenyl-1,3-thiazol-5-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(N-methylanilino)-4-phenyl-1,3-thiazol-5-yl]ethanone
• 111753-03-8
• 1-{2-[Methyl(phenyl)amino]-4-phenyl-1,3-thiazol-5-yl}ethan-1-one
• DTXSID10550364

• Inchi： 1S/C18H16N2OS/c1-13(21)17-16(14-9-5-3-6-10-14)19-18(22-17)20(2)15-11-7-4-8-12-15/h3-12H,1-2H3
• InChI Key： IVYRKKVRBJDOGI-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C2C=CC=CC=2)N=C1N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 308.09833431Da
• Monoisotopic Mass: 308.09833431Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 61.4Ų